
FTIR Peaks of Carboxylic Acid Anhydrides

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Suberic anhydride

CAS No.: 10521-06-9

Cat. No.: S1550345

Get Quote

The table below summarizes the characteristic infrared absorption bands for different types of carboxylic

acid anhydrides, based on established spectroscopic data. You should expect the FTIR spectrum of suberic

anhydride (a saturated aliphatic anhydride) to align most closely with the profiles for "Open chain" or

"Unconjugated 5-membered ring" anhydrides [1].

Anhydride Type
v~ip~ (C=O)₂ Band
(cm⁻¹)

v~op~ (C=O)₂ Band
(cm⁻¹)

Relative Band Intensity

Open chain saturated
aliphatic

1815 – 1825 1745 – 1755 Stronger IR band for v~ip~
(C=O)₂ [1]

Unconjugated 5-
membered ring

1845 – 1870 (weak) 1775 – 1800
(strong)

Strong band for v~op~
(C=O)₂ [1]

Conjugated 5-membered
ring

1850 – 1860 (weak) 1760 – 1780
(strong)

Strong band for v~op~
(C=O)₂ [1]

These two carbonyl stretches (symmetric and asymmetric) are the most distinctive feature of the anhydride

functional group. The exact positions can shift slightly depending on the molecular environment, such as

conjugation or ring strain [1].
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Without a published spectrum for suberic anhydride, you may need to characterize it experimentally. Here

is a potential workflow and methodology.

Start FTIR Analysis

Sample Preparation

ATR-FTIR Method

For solids/liquids

Collect Spectrum

Interpret Data

Click to download full resolution via product page

Sample Preparation and Instrumentation

Recommended Technique: Use an Attenuated Total Reflectance (ATR) accessory. This method is
dominant for analyzing solid materials as it requires little to no sample preparation—simply press the

sample firmly onto the crystal window [2] [3].
Instrument Setup: A standard FTIR spectrometer with an ATR attachment is suitable. Ensure the

crystal (e.g., diamond, ZnSe) is appropriate for your sample. Collect a background spectrum with a
clean crystal before analyzing your sample [2].

Data Collection Parameters
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Resolution: Set between 4 cm⁻¹ and 16 cm⁻¹ [2].

Scans: Co-add between 8 and 64 scans to improve the signal-to-noise ratio [2].
Spectral Range: Ensure the instrument covers at least the mid-IR region (4000 to 500 cm⁻¹) to

capture the key functional group frequencies [2].

Interpreting Your Spectrum

Once you have the interferogram, the instrument's software will use a Fourier Transform to convert it into a

readable spectrum [4]. When analyzing your spectrum for suberic anhydride:

Identify the Carbonyl Doublet: Look for the two strong C=O stretching bands in the regions outlined

in the table above.
Check for Other Functional Groups: Consult general IR correlation tables to identify absorptions for

C-O-C stretches and other bonds present in your molecule [5].
Context from Literature: A study on maleic anhydride-grafted polypropylene identified specific

carbonyl peaks: a band at 1792 cm⁻¹ was assigned to a single grafted succinic anhydride unit, while
a band at 1784 cm⁻¹ was attributed to interacting anhydride groups [6]. This demonstrates how

molecular environment can fine-tune the exact absorption wavenumber.

How to Proceed Further

To complete your comparative guide, I suggest you:

Consult Specialized Databases: Search in scientific databases like Reaxys or SciFinder for
"suberic anhydride FTIR" or its CAS Number (10521-06-9) [7]. These often contain curated spectral

data.
Perform the Experiment: If a reference spectrum is unavailable, characterizing a pure sample of

suberic anhydride yourself will provide the most accurate and reliable data for your guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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